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Compound of Interest

Compound Name: 2-Bromo-4-chloro-1-iodobenzene

Cat. No.: B1338351

An In-depth Technical Guide to the Safe Handling of 2-Bromo-4-chloro-1-iodobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 2-Bromo-4-
chloro-1-iodobenzene, a halogenated aromatic compound utilized in organic synthesis and
drug discovery. The information is compiled to assist laboratory personnel in minimizing
exposure risks and ensuring safe operational procedures.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Bromo-4-chloro-1-iodobenzene
Is presented in Table 1. These properties are essential for understanding the substance's
behavior under various laboratory conditions.
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Property Value Source(s)
CAS Number 31928-44-6 [1][2]
Molecular Formula CeHsBrClI [3]
Molecular Weight 317.35 g/mol [4]

White or Colorless to Yellow
Appearance o [2]
powder to lump to clear liquid

Melting Point 39°C to 44°C [5]

Purity >96.0% (GC) 2]

2-8°C, Keep in dark place,
Storage Temperature ,
sealed in dry

Hazard Identification and Classification

2-Bromo-4-chloro-1-iodobenzene is classified as a hazardous substance. The GHS hazard
statements indicate that it is harmful if swallowed, in contact with skin, or if inhaled, and causes
skin and serious eye irritation.[4][6] It may also cause respiratory irritation.[7]

GHS Hazard Statements:

H302: Harmful if swallowed[4]

e H312: Harmful in contact with skin[4]
» H315: Causes skin irritation[4]

e H319: Causes serious eye irritation[4]
e H332: Harmful if inhaled[4]

o H335: May cause respiratory irritation[7]

Experimental Protocols for Hazard Assessment
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Standardized experimental protocols are employed to determine the hazardous properties of
chemical substances. The following are summaries of relevant OECD guidelines for assessing
skin and eye irritation, and a common in vitro cytotoxicity assay.

Skin Irritation Testing (based on OECD Guideline 439)

The In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method is used to
assess the potential of a substance to cause skin irritation.[1]

Methodology:

A three-dimensional Reconstructed Human Epidermis (RhE) model, which mimics the
properties of the human epidermis, is used.[1][8]

e The test chemical is applied topically to the RhE tissue.[1] Solids should be ground to a fine
powder before application.[1]

» Following a defined exposure period, the chemical is removed by washing.[9]

o The viability of the skin models is assessed using the MTT assay.[9] In this assay, the vital
dye MTT is converted by the mitochondrial dehydrogenases of viable cells into a blue
formazan salt.[9]

e The amount of formazan produced is measured spectrophotometrically after extraction from
the tissue.[9]

« If the cell viability is reduced below a certain threshold (< 50%), the substance is classified as
a skin irritant.[9]

Eye Irritation Testing (based on OECD Guideline 405)

The Acute Eye Irritation/Corrosion test evaluates the potential of a substance to cause irritation
or corrosion to the eyes.[10]

Methodology:

» A weight-of-the-evidence analysis of existing data is performed before any in vivo testing.[10]
[11]
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If necessary, the test is initially performed on a single albino rabbit.[12]

The test substance is applied as a single dose into the conjunctival sac of one eye, with the
other eye serving as a control.[10][12]

The eyes are examined for ocular lesions at specified intervals (1, 24, 48, and 72 hours after
application).[12]

If no severe damage is observed, the test is confirmed using up to two additional animals.
[13]

The use of topical anesthetics and systemic analgesics is recommended to avoid animal
pain and distress.[10]

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

method to assess the metabolic activity of cells, which is an indicator of cell viability.[14][15]

Methodology:

Cells are seeded in a 96-well plate and incubated to allow for attachment.[14]
The cells are then exposed to various concentrations of the test compound.[14]

After an incubation period (typically 24, 48, or 72 hours), an MTT solution is added to each
well.[14]

Living cells with active mitochondrial dehydrogenases reduce the MTT to a purple formazan
product.[14][15]

The formazan crystals are then dissolved, and the absorbance is measured using a
microplate reader.[16]

The cytotoxic effect is often quantified by the IC50 value, which is the concentration of the
compound that reduces cell viability by 50% compared to an untreated control.[14]

Handling Precautions and Safety Procedures
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Strict adherence to safety protocols is mandatory when handling 2-Bromo-4-chloro-1-
iodobenzene to prevent exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE is the primary line of defense against chemical
exposure.

Click to download full resolution via product page

Figure 1. Decision workflow for selecting appropriate Personal Protective Equipment (PPE).

Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent the spread of
contamination and exposure.
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Spill of 2-Bromo-4-chloro-1-iodobenzene

[ Evacuate and restrict access to the area )

[ Ensure adequate ventilation )

Wear appropriate PPE
(gloves, goggles, lab coat, respirator if needed)

'

[ Contain the spill with absorbent material )

'

Carefully sweep or vacuum up the spilled material

'

Place in a sealed, labeled container for disposal

[ Clean the spill area with soap and water )

[ Report the incident to the lab supervisor )

Click to download full resolution via product page

Figure 2. Step-by-step workflow for managing a chemical spill.
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First-Aid Measures

Immediate first-aid is critical in case of accidental exposure. The following flowchart outlines the
initial steps to be taken.

Exposure to 2-Bromo-4-chloro-1-iodobenzene

Route of Exposure
Y A4 A4 A4

Immediate Actions
v \4 A A

Move to fresh air. Remove contaminated clothing. Rinse cautiously with water for several minutes. Do NOT induce vomiting.
If not breathing, give artificial respiration. Wash skin with soap and plenty of water for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Rinse mouth with water.

L Seek immediate medical advice/attention <

Click to download full resolution via product page

Figure 3. First-aid procedures for different routes of exposure.

Storage and Disposal

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[14][16]
+ Keep away from incompatible materials such as oxidizing agents.[1]

¢ Protect from light.[13]

Disposal:
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» Dispose of contents and container in accordance with local, regional, and national
regulations.[12]

e Itis recommended to dissolve the compound in a combustible solvent and burn it in a
chemical incinerator equipped with an afterburner and scrubber.[1]

Conclusion

2-Bromo-4-chloro-1-iodobenzene is a valuable research chemical that requires careful
handling due to its hazardous properties. By adhering to the guidelines outlined in this
document, researchers can minimize risks and maintain a safe laboratory environment. This
includes the consistent use of appropriate personal protective equipment, adherence to proper
handling and storage procedures, and preparedness for emergency situations such as spills or
accidental exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.flashpointsrl.com/app/uploads/2020/07/TestNo405-Acute-Eye-IrritationCorrosion-en.pdf
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vitro_Cytotoxicity_Assays_of_Novel_Compounds.pdf
https://experiments.springernature.com/techniques/cytotoxicity-mtt-assay
https://experiments.springernature.com/techniques/cytotoxicity-mtt-assay
https://www.scribd.com/document/414230594/Cytotoxicity-Invitro
https://www.benchchem.com/product/b1338351#2-bromo-4-chloro-1-iodobenzene-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1338351#2-bromo-4-chloro-1-iodobenzene-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1338351#2-bromo-4-chloro-1-iodobenzene-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1338351#2-bromo-4-chloro-1-iodobenzene-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1338351?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

